Cas no 1187171-74-9 (4-(3,4-Dichlorobenzoyl)isoquinoline)

4-(3,4-Dichlorobenzoyl)isoquinoline is a specialized organic compound featuring a dichlorobenzoyl moiety fused to an isoquinoline core. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The dichlorinated aromatic ring enhances electrophilic reactivity, facilitating selective functionalization, while the isoquinoline scaffold contributes to its potential binding affinity in medicinal chemistry applications. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic routes. Its utility in cross-coupling reactions and as a building block for heterocyclic derivatives underscores its importance in research and industrial settings. Proper handling and storage are recommended due to its reactive functional groups.

4-(3,4-Dichlorobenzoyl)isoquinoline structure

1187171-74-9 structure

Product Name:4-(3,4-Dichlorobenzoyl)isoquinoline

CAS No:1187171-74-9

MF:C₁₆H₉Cl₂NO

MW:302.154762029648

MDL:MFCD13153061

CID:4684964

Update Time:2025-05-28

4-(3,4-Dichlorobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 4-(3,4-Dichlorobenzoyl)isoquinoline
- (3,4-Dichlorophenyl)(isoquinolin-4-yl)methanone
- MDL： MFCD13153061
- Inchi： 1S/C16H9Cl2NO/c17-14-6-5-10(7-15(14)18)16(20)13-9-19-8-11-3-1-2-4-12(11)13/h1-9H
- InChI Key： VRWUZQYOZCSBJT-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1C=NC=C2C=CC=CC=12)=O)Cl

Computed Properties

Exact Mass: 301.006
Monoisotopic Mass: 301.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30

4-(3,4-Dichlorobenzoyl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	203235-1g	4-(3,4-Dichlorobenzoyl)isoquinoline	1187171-74-9	97%	1g	￡554.00	2022-03-01
Fluorochem	203235-2g	4-(3,4-Dichlorobenzoyl)isoquinoline	1187171-74-9	97%	2g	￡837.00	2022-03-01
Fluorochem	203235-5g	4-(3,4-Dichlorobenzoyl)isoquinoline	1187171-74-9	97%	5g	￡1702.00	2022-03-01
Chemenu	CM262973-1g	(3,4-Dichlorophenyl)(isoquinolin-4-yl)methanone	1187171-74-9	97%	1g	$445	2023-11-23
abcr	AB363285-1 g	4-(3,4-Dichlorobenzoyl)isoquinoline, 97%; .	1187171-74-9	97%	1 g	€954.60	2023-07-19
abcr	AB363285-2 g	4-(3,4-Dichlorobenzoyl)isoquinoline, 97%; .	1187171-74-9	97%	2 g	€1,400.00	2023-07-19
Chemenu	CM262973-1g	(3,4-Dichlorophenyl)(isoquinolin-4-yl)methanone	1187171-74-9	97%	1g	$347	2021-08-18
Chemenu	CM262973-5g	(3,4-Dichlorophenyl)(isoquinolin-4-yl)methanone	1187171-74-9	97%	5g	$1066	2021-08-18
TRC	D092225-250mg	4-(3,4-Dichlorobenzoyl)isoquinoline	1187171-74-9		250mg	$ 440.00	2022-06-06
TRC	D092225-500mg	4-(3,4-Dichlorobenzoyl)isoquinoline	1187171-74-9		500mg	$ 735.00	2022-06-06